Cas no 478043-30-0 (2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile)

• Product Name: 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile
• CAS No: 478043-30-0
• MF: C₁₈H₈ClF₆N₃
• MW: 415.719643592834
• CID: 854266
• Update Time: 2025-07-21

2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-2-acetonitrile,alpha-(3-chlorophenyl)-5,7-bis(trifluoromethyl)-(9CI)
• MLS000540886
• 2-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile
• 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile
• SMR000125944
• cid_3803930
• BDBM41596
• REGID_for_CID_3803930
• HMS2286C15
• 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(3-chlorophenyl)ethanenitrile
• 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile

• Inchi： 1S/C18H8ClF6N3/c19-10-3-1-2-9(6-10)12(8-26)14-5-4-11-13(17(20,21)22)7-15(18(23,24)25)28-16(11)27-14/h1-7,12H
• InChI Key： QPWWAOMXYPIDOY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C#N)C1C=CC2C(=NC(C(F)(F)F)=CC=2C(F)(F)F)N=1

Computed Properties

• Exact Mass: 415.031
• Monoisotopic Mass: 415.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6

Additional information on 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile

2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile: A Promising Compound in Medicinal Chemistry

2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile, with the chemical identifier CAS 478043-30-0, represents a unique molecular entity that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its complex structure and functional groups, is a derivative of [1,8]naphthyridine, a heterocyclic scaffold known for its diverse biological activities. The synthesis and application of this compound are underpinned by its structural features, which include trifluoromethyl substituents, a 3-chlorophenyl group, and an acetonitrile moiety. These components collectively contribute to its potential therapeutic utility and pharmacological profile.

Recent studies have highlighted the significance of [1,8]naphthyridine derivatives in drug discovery, particularly their ability to modulate cellular signaling pathways and interact with various biological targets. The trifluoromethyl groups, which are often incorporated into pharmaceutical compounds, enhance the metabolic stability and hydrophobicity of the molecule, thereby improving its bioavailability and pharmacokinetic properties. The 3-chlorophenyl substituent further adds to the structural complexity, potentially influencing the compound's binding affinity and selectivity toward target proteins. The presence of an acetonitrile group, a common functional group in pharmaceuticals, may also contribute to the compound's reactivity and its ability to form covalent interactions with biological macromolecules.

The synthesis of 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile has been the subject of several recent publications, with researchers employing advanced synthetic methodologies to achieve high yields and purity. One notable approach involves the use of transition metal-catalyzed coupling reactions, which allow for the precise construction of the complex molecular framework. These synthetic strategies not only demonstrate the feasibility of preparing this compound but also provide insights into the design of structurally related molecules with potential therapeutic applications.

From a pharmacological perspective, 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile has been evaluated for its potential to modulate various biological targets, including enzyme inhibitors and receptor agonists. Recent in vitro studies have shown that this compound exhibits selective inhibition of certain kinases, which are implicated in the progression of cancer and inflammatory diseases. The trifluoromethyl substituents are believed to play a crucial role in enhancing the compound's binding affinity to these targets, while the 3-chlorophenyl group may contribute to its metabolic stability and reduced off-target effects.

Furthermore, the acetonitrile moiety in this compound has been linked to its ability to interact with hydrophobic pockets in target proteins, thereby facilitating the formation of stable complexes. This property is particularly advantageous in the context of drug discovery, where the ability to achieve high-affinity binding is essential for the development of effective therapeutics. The structural complexity of 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile also allows for the potential modification of its functional groups, enabling the fine-tuning of its pharmacological properties to meet specific therapeutic needs.

Recent advancements in computational chemistry have provided valuable insights into the molecular interactions of 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile. Molecular docking studies have suggested that this compound can bind to a variety of protein targets, including cytochrome P450 enzymes and ATP-binding cassette transporters, which are involved in drug metabolism and transport. These findings underscore the importance of this compound in the development of drugs that can effectively modulate these biological processes.

Additionally, the trifluoromethyl groups in this compound have been shown to confer enhanced metabolic stability, a critical factor in the success of pharmaceutical agents. This stability is attributed to the electron-withdrawing nature of the trifluoromethyl groups, which reduce the susceptibility of the molecule to metabolic degradation. As a result, 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile may offer improved therapeutic outcomes compared to its non-fluorinated counterparts.

The potential applications of 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile span a wide range of therapeutic areas, including oncology, neurology, and immunology. In the context of cancer treatment, its ability to selectively inhibit kinases and modulate cellular signaling pathways makes it a promising candidate for the development of targeted therapies. In neurodegenerative diseases, the compound's interaction with specific receptors and its potential to modulate neurotransmitter systems could lead to novel therapeutic strategies. Furthermore, its role in immunomodulation may open new avenues for the treatment of autoimmune disorders and inflammatory conditions.

Despite its promising profile, the development of 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its chemical structure to enhance its pharmacological properties, reduce potential side effects, and improve its delivery to target tissues. The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy, is playing a crucial role in the characterization of this compound and its derivatives.

In conclusion, 2-[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(3-chlorophenyl)acetonitrile represents a significant advancement in the field of medicinal chemistry. Its unique structural features, including the trifluoromethyl, 3-chlorophenyl, and acetonitrile groups, contribute to its potential therapeutic applications and pharmacological versatility. As research in this area continues to evolve, this compound may pave the way for the development of innovative therapeutics that address a wide range of medical conditions.